Cas no 2171230-37-6 ((2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid)

• Product Name: (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid
• CAS No: 2171230-37-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5940192
• PubChem ID: 165544388
• Update Time: 2025-10-28

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid
• (2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}propanoic acid
• EN300-1512502
• 2171230-37-6

• Inchi： 1S/C26H30N2O5/c1-17(24(30)31)28(2)23(29)15-26(13-7-8-14-26)27-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-/m0/s1
• InChI Key： OPHNCYLURRXPOG-KRWDZBQOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(C)[C@H](C(=O)O)C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid

Introduction to (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 2171230-37-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid, provides a detailed insight into its complex structure and potential applications. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a valuable tool for both academic research and industrial development.

The structure of this compound is characterized by its chiral center, which is indicated by the (2S) prefix in its name. Chirality is a fundamental concept in stereochemistry, where molecules with the same chemical formula can exist in two forms that are mirror images of each other, much like left and right hands. These enantiomers can have vastly different biological activities, making the precise control of chirality crucial in drug design. The presence of the (2S) configuration suggests that this compound has been carefully engineered to ensure optimal interaction with its intended biological targets.

The core of the molecule consists of a propanoic acid moiety, which serves as a foundational structure for further functionalization. This carboxylic acid group can participate in various chemical reactions, including esterification, amidation, and conjugation with other biomolecules. The N-methylacetamido group attached to the cyclopentyl ring adds another layer of complexity, providing a site for further chemical modifications and interactions. These features make the compound a versatile building block for the synthesis of more complex molecules.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy. Fmoc is a protecting group commonly used in peptide synthesis, but it also serves as a handle for further functionalization and purification. The Fmoc group is attached to an amino group that is part of a cyclopentyl ring, which itself is linked to the main propanoic acid chain. This arrangement creates a multifunctional platform that can be modified at multiple sites to tailor its biological activity.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but are less susceptible to degradation by proteases. The compound described here exhibits features that make it an excellent candidate for peptidomimetic design. The cyclopentyl ring provides steric hindrance, which can improve binding affinity and selectivity, while the Fmoc group allows for controlled modifications and derivatization.

The significance of this compound is further underscored by its potential applications in drug discovery and development. The ability to precisely control chirality and functionalize multiple sites makes it a valuable tool for designing molecules that interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that have minimal side effects and high efficacy.

Recent studies have shown that molecules with similar structural features are effective in modulating various biological pathways. For instance, peptidomimetics have been used to target enzymes involved in inflammation, cancer, and neurodegenerative diseases. The compound with CAS number 2171230-37-6 could potentially be used to develop novel therapeutics in these areas by leveraging its unique structural properties.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Each step must be optimized to prevent unwanted side reactions and ensure the integrity of the final product. The complexity of its synthesis underscores the ingenuity required to develop such advanced molecules.

The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing this compound. These techniques provide detailed information about its molecular structure and purity, which are essential for ensuring its suitability for biological studies. The data obtained from these analyses confirm that the compound meets the stringent requirements for use in research and development.

In conclusion, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}propanoic acid is a sophisticated molecule with significant potential in chemical biology and pharmaceutical research. Its complex structure, characterized by chiral centers and multiple functional groups, makes it a versatile tool for designing peptidomimetics and other bioactive molecules. The recent advancements in synthetic chemistry and analytical techniques have made it possible to produce such compounds with high precision, opening up new avenues for drug discovery and development.